Cas no 62390-84-5 (Benzenamine, 4-chloro-N-(1-hydrazino-2-nitroethenyl)-)

• Product Name: Benzenamine, 4-chloro-N-(1-hydrazino-2-nitroethenyl)-
• CAS No: 62390-84-5
• MF: C₈H₉ClN₄O₂
• MW: 228.63565993309
• CID: 446589
• PubChem ID: 3457343
• Update Time: 2025-10-19

Benzenamine, 4-chloro-N-(1-hydrazino-2-nitroethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-N-(1-hydrazino-2-nitroethenyl)-
• 4-chloro-N-(1-hydrazinyl-2-nitroethenyl)aniline
• DTXSID90392663
• 62390-84-5
• Q27183559

• Inchi： 1S/C8H9ClN4O2/c9-6-1-3-7(4-2-6)11-8(12-10)5-13(14)15/h1-5,11-12H,10H2
• InChI Key： LTSHFFRMSMRSGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(=C[N+](=O)[O-])NN

Computed Properties

• Exact Mass: 228.04157
• Monoisotopic Mass: 228.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 93.22

Additional information on Benzenamine, 4-chloro-N-(1-hydrazino-2-nitroethenyl)-

Benzenamine, 4-chloro-N-(1-hydrazino-2-nitroethenyl) (CAS No. 62390-84-5)

The compound Benzenamine, 4-chloro-N-(1-hydrazino-2-nitroethenyl), with the CAS registry number 62390-84-5, is a significant chemical entity in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzene ring with a hydrazine and nitro group substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent advancements in chemical synthesis have highlighted the potential of Benzenamine, 4-chloro-N-(1-hydrazino-2-nitroethenyl) as a key building block in the development of novel therapeutic agents. Researchers have explored its role in the construction of heterocyclic compounds, which are widely recognized for their pharmacological activities. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

The structural versatility of Benzenamine, 4-chloro-N-(1-hydrazino-2-nitroethenyl) allows for a wide range of modifications, enabling chemists to tailor its properties for specific applications. One notable area of research involves the use of this compound in the synthesis of transition metal complexes. These complexes have shown remarkable catalytic activity in various organic transformations, such as cross-coupling reactions and enantioselective syntheses.

In addition to its role in synthetic chemistry, Benzenamine, 4-chloro-N-(1-hydrazino-2-nitroethenyl) has gained attention for its potential in materials science. Its ability to form stable coordination networks has led to investigations into its use as a precursor for metal-organic frameworks (MOFs). These frameworks are highly porous materials with applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, recent studies have examined the degradation pathways of Benzenamine, 4-chloro-N-(1-hydrazino-2-nitroethenyl) under various conditions. Understanding its environmental fate is crucial for assessing its potential impact on ecosystems and developing strategies for safe disposal. Research findings suggest that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aqueous environments.

The synthesis of Benzenamine, 4-chloro-N-(1-hydrazino-2-nitroethenyl) typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable chlorobenzene derivative with a hydrazine-containing reagent. The reaction sequence often includes intermediate purification steps to ensure high purity and stability of the final product.

Given its diverse applications and ongoing research interest, Benzenamine, 4-chloro-N-(1-hydrazino-2-nitroethenyl) continues to be a focal point in both academic and industrial settings. Its unique combination of functional groups and structural flexibility makes it an invaluable tool for advancing chemical science and technology.